molecular formula C6H8BrNOS B2625812 2-(2-Bromo-1,3-thiazol-4-yl)propan-2-ol CAS No. 2228788-36-9

2-(2-Bromo-1,3-thiazol-4-yl)propan-2-ol

Cat. No. B2625812
CAS RN: 2228788-36-9
M. Wt: 222.1
InChI Key: MZSXNNMHFRPNNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(2-Bromo-1,3-thiazol-4-yl)propan-2-ol” is a chemical compound with the molecular formula C6H8BrNOS . It is a derivative of thiazole, a five-membered heterocyclic compound .


Molecular Structure Analysis

The molecular structure of “this compound” includes a thiazole ring, which is a five-membered heterocyclic compound containing three carbon atoms, one sulfur atom, and one nitrogen atom . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .

Scientific Research Applications

1,3-Dibromo-1,1-difluoro-2-propanone as a Useful Synthon

A study detailed the synthesis of 1,3-dibromo-1,1-difluoro-2-propanone, a novel synthon used in reactions with aromatic amines and sodium thiocyanate to produce thiazoles. These compounds are highlighted for their potential in drug discovery programs, indicating the role of bromodifluoromethyl groups in medicinal chemistry. The synthon's utility in radiopharmaceutics and its application in preparing a precursor for DF2755Y, a biologically relevant compound, were also noted (Colella et al., 2018).

Efficient One-pot Synthesis of Aryl-substituted Thiazoles

Another study presented an efficient one-pot synthesis method for creating aryl-substituted 1-(thiazol-2-yl)-1H-pyrazole-3-carboxylates. This synthesis involved a Hantzsch synthesis-Knorr reaction sequence and highlighted the role of α-bromoalkyl aryl ketones and 2-(propan-2-ylidene)hydrazine carbothioamide in producing 4-aryl2-(2-(propan-2-ylidene)hydrazinyl)thiazoles. The process yields compounds with aryl groups on two different heterocyclic cores, showcasing the versatility and potential of these chemical structures in various applications (Gu et al., 2014).

Biological Relevance and Therapeutic Potential

Potential Cardiotropic Drugs

Research aimed to discover potential antihypertensive and cardiotropic drugs among 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-2-imine derivatives. This study synthesized these compounds and assessed their docking studies to the angiotensin II receptor, revealing a high affinity for this biotarget. Some compounds demonstrated notable antihypertensive effects, underlining their potential as cardiotropic drugs (Drapak et al., 2019).

Bi-heterocycles Against Alzheimer's Disease and Diabetes

A study focused on evaluating the therapeutic potential of new bi-heterocycles containing 1,3-thiazole and 1,3,4-oxadiazole against Alzheimer's disease and diabetes. The synthesized compounds exhibited notable enzyme inhibitory activity against selected enzymes and were recognized for their low toxicity and potential therapeutic interest, showcasing the significance of these compounds in developing treatments for these diseases (Ramzan et al., 2018).

properties

IUPAC Name

2-(2-bromo-1,3-thiazol-4-yl)propan-2-ol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8BrNOS/c1-6(2,9)4-3-10-5(7)8-4/h3,9H,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MZSXNNMHFRPNNK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C1=CSC(=N1)Br)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8BrNOS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

222.11 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.